Biphenyl-4-yl[4-(3,4,5-trimethoxybenzyl)piperazin-1-yl]methanone
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Overview
Description
Biphenyl-4-yl[4-(3,4,5-trimethoxybenzyl)piperazin-1-yl]methanone is a chemical compound that has been the subject of scientific research in recent years. This compound is also known as TFMPP and is a member of the piperazine family of compounds. TFMPP has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience.
Mechanism of Action
TFMPP acts as a partial agonist at serotonin receptors, specifically the 5-HT1A and 5-HT2A receptors. This leads to an increase in the release of serotonin in the brain, which can have a variety of effects on behavior and cognition.
Biochemical and Physiological Effects
The biochemical and physiological effects of TFMPP are complex and not fully understood. Studies have shown that TFMPP can have both stimulant and sedative effects, depending on the dose and the individual. TFMPP has also been shown to have effects on mood, anxiety, and cognition.
Advantages and Limitations for Lab Experiments
TFMPP has several advantages as a research tool, including its ability to selectively modulate serotonin receptors and its relatively low toxicity. However, TFMPP also has limitations, including its potential for abuse and its limited selectivity for specific serotonin receptor subtypes.
Future Directions
There are several future directions for research on TFMPP. One area of interest is the development of more selective and potent compounds that target specific serotonin receptor subtypes. Another area of interest is the use of TFMPP as a tool to study the role of serotonin in psychiatric disorders such as depression and anxiety. Finally, there is potential for the development of novel treatments for these disorders based on the pharmacological properties of TFMPP and related compounds.
Synthesis Methods
The synthesis of TFMPP involves several steps, including the condensation of 3,4,5-trimethoxybenzaldehyde with piperazine, followed by the reduction of the resulting imine with sodium borohydride. The final step involves the reaction of the resulting amine with 4-bromobiphenyl-4-carbonyl chloride to produce TFMPP.
Scientific Research Applications
TFMPP has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, TFMPP has been investigated for its potential as an antidepressant and anxiolytic agent. In pharmacology, TFMPP has been studied for its effects on the central nervous system, including its ability to modulate serotonin receptors. In neuroscience, TFMPP has been used as a tool to study the role of serotonin in behavior and cognition.
Properties
Molecular Formula |
C27H30N2O4 |
---|---|
Molecular Weight |
446.5 g/mol |
IUPAC Name |
(4-phenylphenyl)-[4-[(3,4,5-trimethoxyphenyl)methyl]piperazin-1-yl]methanone |
InChI |
InChI=1S/C27H30N2O4/c1-31-24-17-20(18-25(32-2)26(24)33-3)19-28-13-15-29(16-14-28)27(30)23-11-9-22(10-12-23)21-7-5-4-6-8-21/h4-12,17-18H,13-16,19H2,1-3H3 |
InChI Key |
HIZXBECURMQHTA-UHFFFAOYSA-N |
SMILES |
COC1=CC(=CC(=C1OC)OC)CN2CCN(CC2)C(=O)C3=CC=C(C=C3)C4=CC=CC=C4 |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)CN2CCN(CC2)C(=O)C3=CC=C(C=C3)C4=CC=CC=C4 |
Origin of Product |
United States |
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